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Compound of Interest

Compound Name: (R)-4-Chlorostyrene oxide

CAS No.: 21019-51-2

Cat. No.: B135846

Get Quote

Executive Summary
(R)-4-Chlorostyrene oxide (CAS: 21019-51-2) is a high-value chiral epoxide intermediate

used extensively in the synthesis of pharmaceutical agents, particularly beta-blockers and

NMDA receptor antagonists like Eliprodil.[1] As a chiral building block, its optical purity is critical

for the efficacy and safety of downstream Active Pharmaceutical Ingredients (APIs). This guide

provides a comprehensive analysis of its physicochemical properties, enzymatic synthesis

pathways, and handling protocols for drug development professionals.[1]

Chemical Identity & Stereochemistry
The biological activity of pharmaceutical derivatives often depends on the absolute

configuration of the epoxide ring. For 4-chlorostyrene oxide, the (R)-enantiomer is frequently

the desired synthon for nucleophilic ring-opening reactions that establish the stereogenic

centers of the final drug molecule.
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Attribute Detail

IUPAC Name (2R)-2-(4-chlorophenyl)oxirane

Common Name (R)-4-Chlorostyrene oxide

CAS Number (R-isomer) 21019-51-2

CAS Number (Racemic) 2788-86-5

Molecular Formula C₈H₇ClO

Molecular Weight 154.59 g/mol

SMILES ClC1=CC=C([C@@H]2CO2)C=C1

Stereochemical Sign Levorotatory (-)

Note on Nomenclature: In literature, this compound is occasionally referred to as (R)-(-)-1-

Chloro-4-(epoxyethyl)benzene, confirming that the (R)-configuration corresponds to the

levorotatory optical rotation in standard solvents.[1]

Physicochemical Profile
The following data aggregates experimental and predicted values. Researchers should note

that boiling points for chiral epoxides are often cited for the racemate, as enantiomers possess

identical boiling points in an achiral environment.[1]

Table 1: Physical Properties
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Property Value Condition/Note

Physical State Liquid Colorless to pale yellow

Density 1.283 ± 0.06 g/cm³ @ 25 °C

Boiling Point 230.4 ± 28.0 °C @ 760 mmHg (Predicted)

Boiling Point (Exp) ~95 - 98 °C
@ 3 mmHg (Vacuum

distillation recommended)

Refractive Index (

)
1.552 - 1.570 @ 20 °C

Flash Point 68 °C Closed Cup

Solubility Insoluble in water
Soluble in THF, DCM, Toluene,

Ethanol

Vapor Pressure 0.08 mmHg @ 25 °C

Optical Rotation
The specific rotation

is a critical quality attribute (CQA).

Configuration: (R)

Sign: (-) Negative

Standard: Values vary by solvent (typically CHCl₃ or Ethanol).[1] A certificate of analysis for

high-purity grades typically specifies an enantiomeric excess (ee) >98%.[1]

Synthesis & Production: Enzymatic Kinetic
Resolution
While chemical asymmetric epoxidation (e.g., Jacobsen epoxidation) is possible, biocatalytic

kinetic resolution using Epoxide Hydrolases (EHs) is a preferred industrial method due to its

high enantioselectivity and mild conditions.[1]
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Mechanism
Epoxide hydrolases selectively hydrolyze the unwanted (S)-enantiomer into the corresponding

diol, leaving the desired (R)-epoxide intact. This process is often enantioconvergent if coupled

with specific ring-closing steps, but the direct resolution is most common.[1]

Protocol Overview:

Substrate: Racemic 4-chlorostyrene oxide.[1]

Biocatalyst: Recombinant Epoxide Hydrolase (e.g., from Solanum tuberosum or Aspergillus

niger).[1]

Medium: Phosphate buffer (pH 7-8) with a co-solvent (DMSO/Tween-20) to enhance

solubility.

Reaction: The enzyme preferentially attacks the (S)-isomer.[1]

Purification: The unreacted (R)-epoxide is extracted with organic solvent (e.g., hexane/ethyl

acetate), while the diol remains in the aqueous phase.

Workflow Diagram
The following diagram illustrates the kinetic resolution workflow used to isolate the (R)-

enantiomer.
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Figure 1: Enzymatic kinetic resolution workflow for the isolation of (R)-4-Chlorostyrene oxide.

Analytical Characterization
To validate the material for pharmaceutical use, the following analytical methods are standard.

Chiral HPLC
Column: Chiralcel OD-H or AD-H (Daicel).[1]

Mobile Phase: Hexane : Isopropanol (90:10 to 99:1).[1]

Detection: UV @ 220 nm or 254 nm.[1]

Purpose: Determine Enantiomeric Excess (ee). The (R)-isomer typically elutes differently

than the (S)-isomer; reference standards are required for peak identification.[1]

Proton NMR ( H-NMR)
Confirms chemical structure but not stereochemistry.[1]

Solvent: CDCl₃

Key Signals:

Aromatic protons:

7.2 - 7.4 ppm (multiplet, 4H).[1]

Epoxide ring protons: Distinctive multiplets at

2.7 - 3.9 ppm (3H).[1] The benzylic proton appears downfield relative to the terminal
methylene protons.

Stability and Handling
Epoxides are inherently reactive electrophiles (alkylating agents) and require strict safety

protocols.[1]
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Storage: Store at 2-8°C under an inert atmosphere (Argon or Nitrogen). Moisture sensitive;

hydrolysis leads to the formation of the diol.

Hazards:

Skin/Eye Irritant: Causes severe irritation.[1]

Sensitizer: Potential skin sensitizer.[1]

Genotoxicity: As an alkylating agent, it should be handled as a potential mutagen.[1]

Incompatibility: Avoid strong acids, bases, and amines unless intended for reaction.[1]

Reacts violently with strong oxidizing agents.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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